Ethyl 2-(3-(4-methoxyphenyl)ureido)-4,5-dimethylthiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(4-methoxyphenyl)carbamoylamino]-4,5-dimethylthiophene-3-carboxylate
• InChI: InChI=1S/C17H20N2O4S/c1-5-23-16(20)14-10(2)11(3)24-15(14)19-17(21)18-12-6-8-13(22-4)9-7-12/h6-9H,5H2,1-4H3,(H2,18,19,21)
• InChI Key: LJIGSHHYIZWJQO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C)NC(=O)NC2=CC=C(C=C2)OC
• Molecular Formula: C17H20N2O4S
• Molecular Weight: 348.4 g/mol

Description

Ethyl 2-(3-(4-methoxyphenyl)ureido)-4,5-dimethylthiophene-3-carboxylate is a chemical compound with the linear formula C12H16N2O4. It has a molecular weight of 252.272. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Scientific Research Applications

Antimicrobial and Antioxidant Activities

Research has shown that compounds structurally related to Ethyl 2-(3-(4-methoxyphenyl)ureido)-4,5-dimethylthiophene-3-carboxylate exhibit significant antimicrobial and antioxidant properties. For instance, ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates demonstrated excellent antibacterial and antifungal activities, alongside remarkable antioxidant potential in vitro. These findings suggest the potential use of such compounds in developing new antimicrobial and antioxidant agents (Raghavendra et al., 2016).

Anti-proliferative Activity and Tumor Cell Selectivity

Another significant application is in the field of oncology, where derivatives of thiophene, similar to Ethyl 2-(3-(4-methoxyphenyl)ureido)-4,5-dimethylthiophene-3-carboxylate, have shown pronounced anti-proliferative activity with substantial tumor cell selectivity. These compounds were especially effective against specific tumor cell types, such as leukemia/lymphoma, demonstrating their potential as novel, tumor-selective therapeutic agents (Thomas et al., 2017).

Synthetic Utility and Chemical Reactivity

The compound and its related structures have also been utilized in synthetic chemistry for the creation of various novel compounds. For example, directed lithiation of structurally similar compounds has allowed for high yields of substituted products, indicating the utility of these molecules in complex organic synthesis and the development of new chemical entities (Smith et al., 2013).

Contributions to Material Science

In material science, derivatives of Ethyl 2-(3-(4-methoxyphenyl)ureido)-4,5-dimethylthiophene-3-carboxylate have been explored for their potential in creating electrically conductive materials. The synthesis of related compounds has contributed to the development of components like electrically conductive poly(3,4-ethylenedioxythiophene) (PEDOT), showcasing the broad applicability of these chemical structures beyond biomedical research (Ono et al., 2008).